Cas no 334828-04-5 (1H-Pyrazole-3-carboxamide, 5-ethyl-1-(2-methoxyethyl)-4-nitro-)

• Product name: 1H-Pyrazole-3-carboxamide, 5-ethyl-1-(2-methoxyethyl)-4-nitro-
• CAS No: 334828-04-5
• MF: C₉H₁₄N₄O₄
• MW: 242.23186
• CID: 1458051
• PubChem ID: 11218717

1H-Pyrazole-3-carboxamide, 5-ethyl-1-(2-methoxyethyl)-4-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxamide, 5-ethyl-1-(2-methoxyethyl)-4-nitro-
• DB-427864
• SCHEMBL3579847
• 3-Ethyl-2-(2-methoxyethyl)-4-nitropyrazole-5-carboxamide
• 334828-04-5
• GYWKKQHZMMSMKE-UHFFFAOYSA-N
• 5-ethyl-1-(2-methoxyethyl)-4-nitro-1H-pyrazole-3-carboxamide
• 3-ethyl-2-(2-methoxyethyl)-4-nitro-pyrazole-5-carboxamide

• Inchi： InChI=1S/C9H14N4O4/c1-3-6-8(13(15)16)7(9(10)14)11-12(6)4-5-17-2/h3-5H2,1-2H3,(H2,10,14)
• InChI Key： GYWKKQHZMMSMKE-UHFFFAOYSA-N
• SMILES： CCC1=C(C(=NN1CCOC)C(=O)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 242.10162
• Monoisotopic Mass: 242.10150494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 116Ų

Experimental Properties

• PSA: 113.28